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Compound Name: Bafilomycin D
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Bafilomycin D is a potent and specific inhibitor of vacuolar-type H+-ATPase (V-ATPase), an
ATP-dependent proton pump essential for the acidification of intracellular organelles such as
lysosomes and endosomes.[1][2] By disrupting this crucial cellular process, Bafilomycin D has
become an invaluable tool in cell biology research, particularly in studies involving autophagy,
endocytosis, and viral entry. This macrolide antibiotic, derived from Streptomyces species,
exhibits a range of biological activities, including antimicrobial, insecticidal, and cytotoxic
effects.[1][3] Proper preparation of Bafilomycin D stock solutions is critical for accurate and
reproducible experimental results. This document provides a detailed guide to the solubility of
Bafilomycin D and a step-by-step protocol for preparing stock solutions.

Physicochemical Properties
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Property Value Source
CAS Number 98813-13-9 [4]
Molecular Formula C35H5608
Molecular Weight 604.81 g/mol

Solid, Off-white to light yellow
Appearance

powder
Purity >98%

Solubility of Bafilomycin D

Bafilomycin D is readily soluble in several organic solvents but has low solubility in aqueous

media. The choice of solvent is critical for preparing a stable and effective stock solution.

Solvent

Solubility

Notes

Source

DMSO (Dimethyl
Sulfoxide)

50 mg/mL (82.67 mM)

Ultrasonic assistance
may be required. Use
freshly opened,

anhydrous DMSO as

it is hygroscopic.

Methanol

6.1 mg/mL (10.09
mM)

Ultrasonic assistance
and warming may be
needed to fully

dissolve.

Ethanol

Soluble

Quantitative data not

specified.

DMF

(Dimethylformamide)

Soluble

Quantitative data not

specified.

Experimental Protocol: Preparation of a 10 mM

Bafilomycin D Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of Bafilomycin D in DMSO.
This is a common concentration used for subsequent dilutions into cell culture media or assay
buffers.

Materials:

Bafilomycin D (solid powder)

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

e \Vortex mixer

» Ultrasonic bath (optional)

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

o Safety Precautions: Bafilomycin D is a potent compound. Handle with care in a well-
ventilated area or a chemical fume hood. Always wear appropriate PPE.

o Determine the required mass of Bafilomycin D:
o The molecular weight of Bafilomycin D is 604.81 g/mol .

o To prepare 1 mL (0.001 L) of a 10 mM (0.010 mol/L) stock solution, the required mass can
be calculated using the formula: Mass (g) = Concentration (mol/L) x Volume (L) x
Molecular Weight ( g/mol ) Mass (mg) = 10 mM x 1 mL x 604.81 g/mol = 0.60481 mg

o Therefore, you will need approximately 0.605 mg of Bafilomycin D to make 1 mL of a 10
mM stock solution. For ease of weighing, it is recommended to prepare a larger volume,
for example, 5 mg in 8.27 mL of DMSO for a 1 mM solution, which can then be used to
make other concentrations.
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» Weighing Bafilomycin D:

o Carefully weigh the calculated amount of Bafilomycin D powder using an analytical
balance. Tare a sterile microcentrifuge tube before adding the powder for accurate
measurement.

 Dissolving Bafilomycin D:

o Add the appropriate volume of sterile, anhydrous DMSO to the microcentrifuge tube
containing the Bafilomycin D powder.

o Vortex the tube thoroughly for 1-2 minutes to dissolve the compound.

o If the compound does not fully dissolve, brief sonication in an ultrasonic bath may be
necessary. Visually inspect the solution to ensure there are no visible particles.

o Storage of the Stock Solution:

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.
This prevents repeated freeze-thaw cycles which can degrade the compound.

o For long-term storage, store the aliquots at -80°C for up to 6 months or at -20°C for up to 1
month.

o Protect the stock solution from light.
Working Dilutions:

o For cell-based assays, the stock solution should be diluted into the culture medium
immediately before use.

¢ The final concentration of DMSO in the culture medium should be kept low (typically below
0.1%) to avoid solvent-induced cytotoxicity.

Visualization of Experimental Workflow and
Signaling Pathway
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Workflow for Bafilomycin D Stock Solution Preparation:

Workflow for Bafilomycin D Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a Bafilomycin D stock solution.

Bafilomycin D's Mechanism of Action - Inhibition of V-ATPase:

Bafilomycin D Mechanism of Action
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Caption: Diagram showing Bafilomycin D inhibiting the V-ATPase proton pump.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt
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